Cas no 61860-40-0 (3-Hexene-2,5-dione, 3-(phenylamino)-)

• Product name: 3-Hexene-2,5-dione, 3-(phenylamino)-
• CAS No: 61860-40-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1631532

3-Hexene-2,5-dione, 3-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexene-2,5-dione, 3-(phenylamino)-

• Inchi： 1S/C12H13NO2/c1-9(14)8-12(10(2)15)13-11-6-4-3-5-7-11/h3-8,13H,1-2H3
• InChI Key： LFHPRYOTYHSTHQ-UHFFFAOYSA-N
• SMILES： CC(=O)C(NC1=CC=CC=C1)=CC(=O)C

Computed Properties

• Exact Mass: 203.09469

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 120-130 °C(Press: 0.25 Torr)
• PSA: 46.17
• pka: -1.29±0.70(Predicted)